Cas no 1250751-10-0 (3-(2-methoxy-5-methylphenyl)propanenitrile)
3-(2-methoxy-5-methylphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, 2-methoxy-5-methyl-
- 3-(2-Methoxy-5-methylphenyl)propanenitrile
- AKOS011442717
- CS-0305760
- 1250751-10-0
- EN300-1838998
- 3-(2-methoxy-5-methylphenyl)propanenitrile
-
- Inchi: 1S/C11H13NO/c1-9-5-6-11(13-2)10(8-9)4-3-7-12/h5-6,8H,3-4H2,1-2H3
- InChI Key: KHLSIWFRHGCPDO-UHFFFAOYSA-N
- SMILES: C1(CCC#N)=CC(C)=CC=C1OC
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.016±0.06 g/cm3(Predicted)
- Boiling Point: 311.8±27.0 °C(Predicted)
3-(2-methoxy-5-methylphenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838998-0.05g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-0.1g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-0.25g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-0.5g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-1.0g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 1g |
$785.0 | 2023-05-26 | ||
| Enamine | EN300-1838998-2.5g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-5.0g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 5g |
$2277.0 | 2023-05-26 | ||
| Enamine | EN300-1838998-10.0g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 10g |
$3376.0 | 2023-05-26 | ||
| Enamine | EN300-1838998-1g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1838998-5g |
3-(2-methoxy-5-methylphenyl)propanenitrile |
1250751-10-0 | 5g |
$1821.0 | 2023-09-19 |
3-(2-methoxy-5-methylphenyl)propanenitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(2-methoxy-5-methylphenyl)propanenitrile
Professional Introduction to 3-(2-methoxy-5-methylphenyl)propanenitrile (CAS No. 1250751-10-0)
3-(2-methoxy-5-methylphenyl)propanenitrile, a compound with the chemical formula C11H13O1N, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number CAS No. 1250751-10-0, has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile intermediate in synthetic pathways, particularly in the construction of more complex molecules.
The molecular structure of 3-(2-methoxy-5-methylphenyl)propanenitrile features a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 5-position. This substitution pattern contributes to its unique electronic and steric properties, which are crucial for its role as a building block in medicinal chemistry. The nitrile group at the propyl chain terminus further enhances its reactivity, making it a valuable precursor for various functionalizations.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The aromatic ring system present in 3-(2-methoxy-5-methylphenyl)propanenitrile has been investigated for its ability to interact with biological targets such as enzymes and receptors. Specifically, the methoxy and methyl substituents can modulate the binding affinity and selectivity of the molecule, which is essential for developing drugs with improved efficacy and reduced side effects.
One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structural features to develop novel scaffolds for small-molecule drugs. For instance, derivatives of 3-(2-methoxy-5-methylphenyl)propanenitrile have been explored as potential inhibitors of kinases and other enzymes implicated in various diseases. The nitrile group serves as a versatile handle for further chemical transformations, allowing for the introduction of additional functional groups that can enhance biological activity.
The synthetic pathways involving 3-(2-methoxy-5-methylphenyl)propanenitrile have been optimized to achieve high yields and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecules derived from this intermediate. These advancements have not only improved the accessibility of the compound but also opened new avenues for drug discovery.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The investigation of 3-(2-methoxy-5-methylphenyl)propanenitrile and its derivatives has provided valuable insights into how subtle modifications in the molecular structure can significantly impact biological activity. For example, changes in the position or type of substituents on the aromatic ring can alter binding interactions with target proteins, leading to differences in potency and selectivity.
The pharmacokinetic properties of compounds derived from 3-(2-methoxy-5-methylphenyl)propanenitrile are also subjects of interest. Researchers are evaluating how modifications to the molecule can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for ensuring that drug candidates are not only effective but also safe and suitable for clinical use. The aliphatic chain extending from the aromatic ring provides opportunities for tuning these properties by introducing different functional groups or altering chain length.
In conclusion, 3-(2-methoxy-5-methylphenyl)propanenitrile (CAS No. 1250751-10-0) represents a promising compound in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of novel drugs.
1250751-10-0 (3-(2-methoxy-5-methylphenyl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)